Cas no 1159826-47-7 (2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride)

• Product Name: 2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride
• CAS No: 1159826-47-7
• MF: C₉H₁₃BrClNO
• MW: 266.56262087822
• MDL: MFCD11053673
• CID: 2357988
• PubChem ID: 53487423
• Update Time: 2025-06-09

2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3-methoxy-phenyl)-ethylamine hydrochloride
• 2-(3-Methoxy-4-bromophenyl)-ethylamine HCl
• 2-(4-bromo-3-methoxyphenyl)ethanamine,hydrochloride
• 2-(3-Methoxy-4-Bromophenyl)ethylamine HCl
• AKOS028114945
• AS-37967
• 2-(4-bromo-3-methoxyphenyl)ethanamine;hydrochloride
• MFCD11053673
• 2-(4-Bromo-3-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• DTXSID50705316
• 2-(4-Bromo-3-methoxyphenyl)ethanamine hydrochloride
• EN300-7413357
• 2-(4-bromo-3-methoxyphenyl)ethan-1-amine hydrochloride
• 2-(3-Methoxy-4-bromophenyl)-ethylamine hydrochloride
• 1159826-47-7
• 2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride

• MDL： MFCD11053673
• Inchi： 1S/C9H12BrNO.ClH/c1-12-9-6-7(4-5-11)2-3-8(9)10;/h2-3,6H,4-5,11H2,1H3;1H
• InChI Key： YXZWLBQGJTWRTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)CCN.Cl

Computed Properties

• Exact Mass: 264.98690g/mol
• Monoisotopic Mass: 264.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride

Introduction to 2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride (CAS No. 1159826-47-7)

2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1159826-47-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines and has garnered attention due to its structural features and potential biological activities. The presence of both a bromo substituent and a methoxy group on the phenyl ring, combined with an ethylamine side chain, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various in vitro and in vivo experimental applications. This property is particularly crucial in pharmacological studies where drug solubility plays a pivotal role in determining bioavailability and therapeutic efficacy.

Recent advancements in drug discovery have highlighted the importance of aromatic amines as key intermediates in the synthesis of bioactive molecules. The structural motif present in 2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride has been explored in several research avenues, particularly in the development of novel therapeutic agents targeting neurological and cardiovascular disorders. The bromo and methoxy substituents are known to influence the electronic properties of the aromatic ring, thereby modulating its interaction with biological targets.

In the context of medicinal chemistry, the compound serves as a valuable building block for designing small-molecule inhibitors. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The ethylamine moiety provides a hydrogen bond acceptor capability, which can be exploited to enhance binding affinity to protein targets.

One of the most compelling aspects of 2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride is its potential application in the synthesis of ligands for G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate cellular responses to an array of external stimuli, making them prime targets for therapeutic intervention. The aromatic ring system and the amine functionalities present in this compound can be tailored to optimize receptor binding affinity and selectivity.

Recent research has also explored the compound's role in developing novel antipsychotic and antidepressant agents. The structural similarity to known pharmacophores in atypical antipsychotics suggests that derivatives of 2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride could exhibit comparable pharmacological profiles. Preclinical studies have indicated that modifications at the bromo and methoxy positions can significantly alter the compound's receptor interaction profile, offering a strategic approach to fine-tune its therapeutic effects.

The synthesis of 2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the bromo substituent is often achieved through electrophilic aromatic substitution reactions, while the methoxy group can be incorporated via nucleophilic aromatic substitution or direct methylation techniques. The final step involves quaternization with hydrochloric acid to yield the hydrochloride salt.

In terms of analytical characterization, various spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy are employed to confirm the structural integrity of the compound. High-performance liquid chromatography (HPLC) is utilized for purity assessment, ensuring that impurities do not interfere with downstream applications.

The growing interest in 2-(3-Methoxy-4-bromophenyl)-ethylamine Hydrochloride underscores its significance as a pharmacological tool and a precursor for drug development. As research continues to uncover new biological functions and therapeutic applications, this compound is likely to remain at the forefront of medicinal chemistry investigations. Its unique structural features offer a rich ground for innovation, driving advancements in drug discovery and molecular medicine.